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Compound of Interest

Compound Name: 4'-Bromo-3'-fluoroacetanilide

Cat. No.: B1271549

An In-depth Technical Guide to the Safety and Handling of 4'-Bromo-3'-fluoroacetanilide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
4'-Bromo-3'-fluoroacetanilide (CAS No. 351-30-4). The information herein is intended to
support a safe laboratory environment for professionals working with this compound.

Chemical and Physical Properties

4'-Bromo-3'-fluoroacetanilide is a halogenated acetanilide used as an intermediate in
pharmaceutical synthesis.[1] Its key physical and chemical properties are summarized below.
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Property Value Source
CAS Number 351-30-4 [1112]
Molecular Formula C8H7BrFNO [1][3]
Molecular Weight 232.05 g/mol [11[3]
Appearance White to off-white powder [11[3]
Melting Point 149-152 °C [1][3]
Boiling Point 337.9 £ 32.0 °C (Predicted) [11[3]
Density 1.623 + 0.06 g/cm3 (Predicted) [11[3]
pKa 13.46 + 0.70 (Predicted) [1][3]
Storage Temperature 2-8 °C [11[3]

Hazard Identification and Classification

4'-Bromo-3'-fluoroacetanilide is classified as an irritant.[1][3] Exposure can cause skin, eye,
and respiratory irritation.[3][4]
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Hazard Classification

Code

Description

GHS Pictogram

GHSO07 (Exclamation mark)

[4]

Signal Word

Warning

[3]4]

Hazard Statements

H315

Causes skin irritation.[3][4]

H319

Causes serious eye irritation.

[3]4]

H335

May cause respiratory
irritation.[3][4]

Precautionary Statements

P261

Avoid breathing dust.[3][4]

P280

Wear protective gloves/eye

protection/face protection.[4]

P302+P352

IF ON SKIN: Wash with plenty

of soap and water.[5]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.[3]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict safety protocols is mandatory when handling 4'-Bromo-3'-

fluoroacetanilide.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is required:

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[2]
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» Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[2] Ensure full skin
coverage.

o Respiratory Protection: Use a NIOSH-approved respirator or work in a certified chemical
fume hood to avoid dust inhalation.[5]

Handling and Storage Protocol

o Engineering Controls: Handle only in a well-ventilated area, preferably a chemical fume
hood, to minimize inhalation exposure.[6]

o Handling: Avoid direct contact with the substance.[5] Do not breathe dust.[2] Avoid dust
formation.[6] Wash hands thoroughly after handling.[6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6] The
recommended storage temperature is between 2-8°C.[1][3]

First-Aid Measures

In case of exposure, follow these procedures:

 Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek immediate
medical attention.[5]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes.[7] If skin irritation occurs, get medical
advice.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[6][7] Remove contact lenses if present and easy to
do so. Seek immediate medical attention.[7]

¢ Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water.[7] Seek immediate medical
attention.[7]

Spill and Disposal Protocol

e Spill Response:
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[e]

Evacuate personnel from the spill area.

o

Wear appropriate PPE.

[¢]

Cover the spill with an inert absorbent material.

[¢]

Carefully collect the material into a sealed container for disposal.[7]

[e]

Decontaminate the spill area.

o Waste Disposal: All waste containing this compound must be treated as hazardous waste.[7]
Dispose of the material in accordance with local, regional, and national regulations at an
approved waste disposal plant.[6] Do not dispose of it down the drain.[7]

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4'-Bromo-3'-
fluoroacetanilide, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 4'-Bromo-3'-fluoroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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